3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid

• IUPAC Name: 3-ethoxycarbonyl-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C7H11NO4S/c1-2-12-7(11)8-4-13-3-5(8)6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key: XBJWOGLKABXFJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CSCC1C(=O)O
• Molecular Formula: C7H11NO4S
• DSSTOX Substance ID: DTXSID90469485, DTXSID10869680
• Molecular Weight: 205.23 g/mol
• CAS RN: 127657-29-8

Description

3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid, also known as 3-ECTCA, is a versatile molecule used in a wide range of applications. It is a five-membered ring with a thiazolidine-4-carboxylic acid moiety attached to an ethoxycarbonyl group. 3-ECTCA is a useful building block for the synthesis of a variety of compounds and has been used in the synthesis of diverse compounds such as peptides, amino acids, and antibiotics. It is also used in a variety of scientific research applications, including as a reagent in organic synthesis and as a tool for studying the effects of its components on biological systems.

Scientific Research Applications

Synthesis and Chemical Behavior

• 3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid derivatives have been synthesized from corresponding α-amino acid ethyl esters. These compounds undergo various reactions, including dehydrogenation, forming oxazoles and thiazoles, and interact with other chemicals to form Mannich bases and N-acetylderivatives (Badr, Aly, Fahmy, & Mansour, 1981).

Supramolecular Aggregation Behavior

• Thiazolidine-4-carboxylic acid derivatives exhibit supramolecular aggregation behavior, influenced by hydrogen bonding functionalities and solvent molecules. This behavior is crucial for the formation of molecular assemblies, which can have applications in gas storage, biosensing, and template catalysis (Jagtap et al., 2018).

Stability Studies

• The stability of this compound in various conditions has been studied, indicating varying degrees of stability in different environments. This stability is an essential factor in its potential applications (Belikov, Sokolov, Naidenova, & Dolgaya, 2005).

Pharmaceutical Synthesis and Biological Activity

• Thiazolidine derivatives have been synthesized for potential use in pharmaceuticals, exhibiting biological activities such as antioxidant and anticancer properties. Their chemical structure and synthesis pathways are crucial for their effectiveness (2022).

Reaction with Quinone

• Studies on the reaction between quinone and thiazolidine have led to the formation of new compounds with potential antiproliferative properties. Understanding these reactions is vital for the development of new therapeutic agents (Bolognese et al., 2004).

Potential Value in Geriatric Medicine

• This compound has been explored for its potential use in geriatric medicine. Studies suggest it might have effects on slowing aging processes and prolonging life span in mammals (Weber, Fleming, & Miquel, 1982).

Crystal Structure Analysis

• The crystal structure of thiazolidine-4-carboxylic acid has been analyzed, providing insights into its chemical behavior and potential applications based on its molecular structure (Loscalzo, Kallen, & Voet, 1973).

Mechanism of Action

Target of Action

The primary targets of (Rac)-Telmesteine are the Rac family of small GTPases . These proteins are part of the RAS superfamily of small GTP-binding proteins . They play a crucial role in various cellular processes, including cell growth, cytoskeletal reorganization, and the activation of protein kinases .

Mode of Action

(Rac)-Telmesteine interacts with its targets, the Rac family of small GTPases, by inhibiting their function . This inhibition occurs through a mechanism involving guanine nucleotide displacement . The compound binds to Rac1, as well as the related Rac1b, Rac2, and Rac3 isoforms, promoting the loss of bound nucleotide . This prevents the engagement of Rac with downstream effectors, placing Rac in an inert and inactive state .

Biochemical Pathways

The inhibition of Rac by (Rac)-Telmesteine affects several biochemical pathways. Rac proteins are key regulators of the actin cytoskeleton . Their inhibition can lead to changes in cell morphology and movement . Additionally, Rac proteins are involved in other cellular functions that involve the actin cytoskeleton, such as cell migration .

Pharmacokinetics

The drug accumulation ratio (rac), a measure of how much a drug accumulates in the body under steady-state conditions, could be a relevant parameter . The higher the Rac, the more the drug accumulates in the body .

Result of Action

The inhibition of Rac by (Rac)-Telmesteine can lead to various molecular and cellular effects. For instance, it can block Rac-dependent growth transformation . It can also affect cell motility, potentially influencing the behavior of aggressive cancer cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (Rac)-Telmesteine. For instance, the pH, temperature, and particle size can affect the leached amount of heavy metals, which could potentially influence the drug’s action . Additionally, systemic factors such as racism can lead to disparities in environmental exposures, which could potentially impact the drug’s efficacy .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Thiazolidine chemistry, including 3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid, offers enormous potential for the coupling of biomolecules in an efficient and biocompatible manner. This type of bioorthogonal reaction is of great interest for scholars and researchers, compelling them to explore new drug candidates.